(r)-Tert-butyl 5-methyl-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide

• IUPAC Name: tert-butyl (5R)-5-methyl-2,2-dioxooxathiazolidine-3-carboxylate
• InChI: InChI=1S/C8H15NO5S/c1-6-5-9(15(11,12)14-6)7(10)13-8(2,3)4/h6H,5H2,1-4H3/t6-/m1/s1
• InChI Key: ZGFOJWQAHCHOLG-ZCFIWIBFSA-N
• Canonical SMILES: CC1CN(S(=O)(=O)O1)C(=O)OC(C)(C)C
• Isomeric SMILES: C[C@@H]1CN(S(=O)(=O)O1)C(=O)OC(C)(C)C
• Molecular Formula: C8H15NO5S
• DSSTOX Substance ID: DTXSID301117302
• Molecular Weight: 237.28 g/mol
• CAS RN: 863453-61-6

Description

(R)-Tert-butyl 5-methyl-1,2,3-oxathiazolidine-3-carboxylate 2,2-dioxide (TBMO) is an important organophosphorus compound that has a wide range of applications in the field of chemistry. It is used as a reagent in organic synthesis and has been found to have potential medicinal applications.

Scientific Research Applications

Synthesis and Applications in Organic Chemistry

• Stereochemical Applications : The compound has been used in stereochemically controlled reactions. Kollár and Sándor (1993) demonstrated its application in highly stereoselective hydroformylation processes, producing valuable intermediates for synthesizing homochiral amino acid derivatives (Kollár & Sándor, 1993).

• Synthesis of Biotin Intermediates : Liang et al. (2016) reported the synthesis of a similar compound, an intermediate of Biotin, from L-cystine. This showcases its role in synthesizing complex biomolecules (Liang, Qin, Wang, & Huang, 2016).

• Preparation of Sulfinamide Auxiliaries : Han et al. (2002) utilized derivatives of this compound for the asymmetric synthesis of sulfinamide ligands, indicating its utility in producing chiral reagents (Han, Krishnamurthy, Grover, Fang, & Senanayake, 2002).

• Chiral Auxiliary Applications : Studer, Hintermann, and Seebach (1995) demonstrated the use of a related compound as a chiral auxiliary in dipeptide synthesis, highlighting its importance in stereoselective synthesis (Studer, Hintermann, & Seebach, 1995).

Pharmaceutical and Biomedical Research

• Anti-HIV Research : Alvarez et al. (1994) explored derivatives of similar compounds for anti-HIV activity, showing their potential in antiviral therapies (Alvarez et al., 1994).

• Synthesis of Enantiopure Compounds : Qin et al. (2004) developed a method for synthesizing enantiopure tert-butanesulfinamide, starting from related oxathiazolidine derivatives, which are crucial for producing optically active pharmaceuticals (Qin, Wang, Huang, Xiao, & Jiang, 2004).

• Anti-Arthritic Drug Development : Inagaki et al. (2000) investigated gamma-sultam derivatives, closely related to the compound , for their antiarthritic properties, demonstrating its potential in drug discovery (Inagaki et al., 2000).

• Inhibitors of Human Immunodeficiency Virus : Balzarini et al. (1992) studied TSAO derivatives, which include the compound in focus, as potent inhibitors of HIV-1, indicating its relevance in antiviral research (Balzarini et al., 1992).